![molecular formula C8H7BrN2 B6233580 4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine CAS No. 1369356-33-1](/img/no-structure.png)
4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine
Overview
Description
“4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine” is a chemical compound with the empirical formula C8H7BrN2. It has a molecular weight of 211.06 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine” consists of a pyrrolo[3,2-c]pyridine core with a bromine atom at the 4-position and a methyl group at the 1-position .Physical And Chemical Properties Analysis
“4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine” is a solid substance . It has a predicted boiling point of 342.3±37.0 °C and a predicted density of 1.654±0.06 g/cm3 .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine involves the reaction of 4-bromo-1H-pyrrolo[3,2-c]pyridine with methyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "4-bromo-1H-pyrrolo[3,2-c]pyridine", "Methyl iodide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 4-bromo-1H-pyrrolo[3,2-c]pyridine and base to a solvent (e.g. DMF)", "Add methyl iodide dropwise to the reaction mixture while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with a suitable solvent (e.g. ethanol)", "Dry the product under vacuum to obtain 4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine" ] } | |
CAS RN |
1369356-33-1 |
Product Name |
4-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine |
Molecular Formula |
C8H7BrN2 |
Molecular Weight |
211.1 |
Purity |
95 |
Origin of Product |
United States |
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